molecular formula C10H6ClF3N2O B8342337 8-Chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine

8-Chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine

Cat. No.: B8342337
M. Wt: 262.61 g/mol
InChI Key: UIZKTOKXRMJXPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine is a useful research compound. Its molecular formula is C10H6ClF3N2O and its molecular weight is 262.61 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6ClF3N2O

Molecular Weight

262.61 g/mol

IUPAC Name

8-chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine

InChI

InChI=1S/C10H6ClF3N2O/c11-7-1-2-15-8-3-6(4-16-9(7)8)17-5-10(12,13)14/h1-4H,5H2

InChI Key

UIZKTOKXRMJXPR-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C2C=C(C=NC2=C1Cl)OCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A resealable pressure bottle was charged with 8-chloro-1,5-naphthyridin-3-ol (80 mg, 0.44 mmol), cesium carbonate (433 mg, 1.3 mmol), 2,2,2-trifluoroethyl trifluoromethanesulfonate (360 mg, 1.55 mmol), and DMF (0.9 ml). Vessel sealed and placed in a pre-heated at 50° C. oil bath. Reaction allowed to stir at this temperature for 45 minutes. LC/MS shows complete conversion. Quench with water, dilute with aqueous sodium bicarbonate solution and dichloromethane. Layers separated, organic layer collected and dried over sodium sulfate. This was concentrated to afford yellow oil; which was purified by ISCO silica gel chromatography (20-40% EtOAc/Hexanes) to afford 8-chloro-3-(2,2,2-trifluoroethoxy)-1,5-naphthyridine (65 mg, 56% yield). MS [M+H]=263.0@1.89 minutes. Calc'd for C10H6ClF3N2O=262.6.
Quantity
80 mg
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
433 mg
Type
reactant
Reaction Step One
Quantity
360 mg
Type
reactant
Reaction Step One
Name
Quantity
0.9 mL
Type
solvent
Reaction Step One

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